HexadecanaMide, N-(4-Methoxyphenyl)-

Specification

• CAS No.: 102898-91-9
• Molecular Formula: C23H39NO2
• Molecular Weight: 361.56126

Introduction

HexadecanaMide, N-(4-Methoxyphenyl)- is a chemical compound classified as a fatty acid amide. It is derived from hexadecanoic acid (palmitic acid) and features a methoxyphenyl group attached to the nitrogen atom of the amide functional group. This compound belongs to a broader class of N-acylated compounds, which have garnered interest for their biological activities and potential therapeutic applications.

Biological Activities and Potential Therapeutic Applications

HexadecanaMide, N-(4-Methoxyphenyl)- exhibits notable biological activities, including anti-inflammatory properties. It has been shown to inhibit the activation of cyclooxygenase enzymes, leading to a reduction in pro-inflammatory mediators. Additionally, it may interact with cannabinoid receptors, contributing to its analgesic effects in experimental models. These interactions are crucial for its biological effects, including pain relief and modulation of inflammatory responses.

Comparison with Similar Compounds

HexadecanaMide, N-(4-Methoxyphenyl)- shares structural similarities with several other long-chain fatty acid amides but is distinct due to its specific combination of the hexadecyl chain and the 4-methoxyphenyl group. This uniqueness confers distinct chemical reactivity and biological properties compared to similar compounds.

Compound Name	Structure	Unique Features
Hexadecanamide	C16H33NO	Basic fatty acid amide without additional substituents
Octadecanamide	C18H37NO	Similar structure but with an additional carbon chain
N-Hexadecylhexadecanamide	C32H65N	Contains two hexadecyl groups; lacks the methoxyphenyl group
N-(4-Hydroxy-3-methoxyphenyl)hexadecanamide	C24H41NO3	Contains hydroxy group; differs in biological activity due to additional hydroxyl functionality

Research Findings and Potential Applications

Research on HexadecanaMide, N-(4-Methoxyphenyl)- highlights its potential therapeutic applications, particularly in pain management and inflammation reduction. Experimental models have demonstrated its efficacy in reducing nociception and inflammation, suggesting it could be a valuable compound in the development of new analgesic drugs.